1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C13H9Cl2NO3/c14-10-2-1-3-11(15)9(10)7-16-6-8(13(18)19)4-5-12(16)17/h1-6H,7H2,(H,18,19)
• InChI Key: UKVDRRYYMSFVKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(C=CC2=O)C(=O)O)Cl
• Molecular Formula: C13H9Cl2NO3
• DSSTOX Substance ID: DTXSID30377313
• Molecular Weight: 298.12 g/mol
• CAS RN: 338783-23-6

Description

The compound 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid is a derivative of pyridinecarboxylic acid, which is a class of compounds known for various biological activities. Although the specific compound is not directly mentioned in the provided papers, the structure suggests it is a pyridine with a carboxylic acid functionality and a 2,6-dichlorobenzyl group attached. This structure implies potential pharmacological properties, as seen in related compounds.

Synthesis Analysis

The synthesis of related pyridine derivatives can be inferred from the provided papers. For instance, the oxidative condensation of benzylamines with acetophenones catalyzed by 4,6-dihydroxysalicylic acid leads to the formation of 2,4,6-trisubstituted pyridines . Although the specific synthesis of 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid is not detailed, similar methods could potentially be adapted for its synthesis by choosing appropriate starting materials and conditions.

Molecular Structure Analysis

The molecular structure of pyridine derivatives is characterized by the presence of a nitrogen atom within a six-membered aromatic ring. The substitution pattern on the pyridine ring can significantly influence the chemical and biological properties of these compounds. In the case of 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, the presence of the 2,6-dichlorobenzyl group would likely contribute to the compound's reactivity and interaction with biological targets.

Chemical Reactions Analysis

The reactivity of pyridinecarboxylic acid derivatives can be diverse. For example, the reaction of 1H-pyrazole-3-carboxylic acid with 2,3-diaminopyridine leads to the formation of a carboxamide or an imidazo[4,5-b]pyridine derivative, depending on the reaction conditions . This suggests that the 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid could also undergo various functionalization reactions, potentially leading to a wide range of derivatives with different properties and applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyridinecarboxylic acid derivatives are influenced by their molecular structure. For instance, the presence of electron-withdrawing groups, such as the dichlorobenzyl moiety, would affect the acid's pKa, solubility, and stability. The specific properties of 1-(2,6-Dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid would need to be determined experimentally, but insights can be gained from related compounds. For example, the hypoglycemic activity of various 1,2-dihydro-2-oxo-3-pyridinecarboxylic acids suggests that substitutions on the pyridine ring can significantly alter biological activity .

Scientific Research Applications

• Chemical Synthesis

  • This compound is a chemical reagent available from various suppliers. It has a molecular weight of 298.12 and a melting point of 190-192°C.
  • It’s used in the synthesis of other chemicals, but specific applications or experimental procedures were not detailed in the sources I found.

• Chemical Reagent

  • This compound is a chemical reagent available from various suppliers. It has a molecular weight of 298.12 and a melting point of 190-192°C. It’s used in the synthesis of other chemicals.

• Photochemical Benzylic Bromination

  • A similar compound, 2,6-dichlorobenzyl bromide, is used in photochemical benzylic bromination. This process involves the use of a NaBrO3/HBr bromine generator in continuous flow mode. The reaction system, including complete removal of organic solvent, allowed a reduction in PMI from 13.25 to just 4.33. The photochemical transformation achieved exceptionally high throughput, providing complete conversion in residence times as low as 15 s.

• Palladium-Catalyzed Stille and Suzuki-Miyaura Cross-Couplings

  • A similar compound, 2,6-dichlorobenzeneboronic acid, is used in palladium-catalyzed Stille and Suzuki-Miyaura cross-couplings. It’s used in the preparation of common building blocks for pharmaceuticals and agrochemicals.

• Photochemical Benzylic Bromination

  • A similar compound, 2,6-dichlorobenzyl bromide, is used in photochemical benzylic bromination. This process involves the use of a NaBrO3/HBr bromine generator in continuous flow mode. The reaction system, including complete removal of organic solvent, allowed a reduction in PMI from 13.25 to just 4.33. The photochemical transformation achieved exceptionally high throughput, providing complete conversion in residence times as low as 15 s.

• Preparation of Active Pharmaceutical Ingredients (APIs)

  • The synthesis of 2,6-dichlorobenzyl bromide, a commonly-occurring building block in medicinal chemistry, notably in the APIs vilanterol and isoconazole, can be achieved using photochemical benzylic bromination reactions.

• Palladium-Catalyzed Stille and Suzuki-Miyaura Cross-Couplings

  • A similar compound, 2,6-dichlorobenzeneboronic acid, is used in palladium-catalyzed Stille and Suzuki-Miyaura cross-couplings. It’s used in the preparation of common building blocks for pharmaceuticals and agrochemicals.

Future Directions

The future directions for research on “1-(2,6-Dichlorobenzyl)-6-Oxo-1,6-Dihydro-3-Pyridinecarboxylic Acid” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards.